![molecular formula C14H12N2O3 B2562661 N-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-isonicotinamide CAS No. 302806-34-4](/img/structure/B2562661.png)
N-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with other reagents under specific conditions . For example, one research involved the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine and benzenesulfonyl chloride under dynamic pH control at 10 using aqueous Na2CO3 .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide was further substituted at N-position with various alkyl/aryl halides in N,N-dimethylformamide and catalytic amount of lithium hydride .Scientific Research Applications
Antibacterial Applications
This compound has shown promise in the field of antibacterial research. Studies have indicated that derivatives of this molecule can inhibit bacterial biofilm formation, which is a crucial step in combating bacterial infections . The ability to disrupt biofilm formation can be particularly useful against pathogenic strains like Escherichia coli and Bacillus subtilis .
Hemolytic Activity
The hemolytic activity of this compound has been explored, revealing that it possesses mild cytotoxicity . This suggests that it could be used safely as an antibacterial agent, with minimal damage to host cells. The balance between efficacy and safety is vital for the development of new drugs.
Enzyme Inhibition
Compounds containing the benzodioxin moiety have been studied for their ability to inhibit enzymes such as cholinesterases and lipoxygenase . These enzymes are involved in various physiological processes, and their inhibition can be beneficial for treating diseases like Alzheimer’s and inflammatory conditions.
Pharmacological Significance
The benzodioxane derivatives are recognized for their pharmacological importance across several therapeutic areas. They have been identified as anti-inflammatory, anti-arthritic, and antioxidant agents . These properties make them valuable candidates for drug development.
Anti-Hepatotoxic Activity
The anti-hepatotoxic potential of benzodioxane-containing compounds is well-documented. For instance, silymarin, which includes the 1,4-benzodioxane ring system, has shown significant anti-hepatotoxic and antibacterial activity . This suggests that our compound of interest could also be explored for its hepatoprotective effects.
Blood Pressure Regulation
Some molecules with the benzodioxane structure have been found to assist in the prolonged lowering of blood pressure . This could be particularly beneficial for patients with hypertension, offering a potential new avenue for treatment.
Safety And Hazards
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c17-14(10-3-5-15-6-4-10)16-11-1-2-12-13(9-11)19-8-7-18-12/h1-6,9H,7-8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMFSIRVUTASGSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.